Cas no 31004-76-9 (2(3H)-Furanone,3-ethyldihydro-3-methyl-)

2(3H)-Furanone,3-ethyldihydro-3-methyl- structure
31004-76-9 structure
Product Name:2(3H)-Furanone,3-ethyldihydro-3-methyl-
CAS No:31004-76-9
MF:C7H12O2
MW:128.168982505798
CID:312832
PubChem ID:169232
Update Time:2025-04-19

2(3H)-Furanone,3-ethyldihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Furanone,3-ethyldihydro-3-methyl-
    • 3-ethyl-3-methyloxolan-2-one
    • alpha-Emgbl
    • SureCN132980
    • alpha-Ethyl-alpha-methyl-gamma-butyrolactone
    • CHEMBL285171
    • Q27116393
    • 3-ethyl-3-methyldihydrofuran-2(3h)-one
    • 2(3H)-Furanone, 3-ethyldihydro-3-methyl-
    • PD181384
    • 2-Ethyl-2-methyl-4-butyrolactone
    • AC1Q6HQE
    • SCHEMBL132980
    • 3-ethyl-3-methyl-tetrahydrofuran-2-one
    • 31004-76-9
    • CHEBI:35057
    • DTXSID00953128
    • Inchi: 1S/C7H12O2/c1-3-7(2)4-5-9-6(7)8/h3-5H2,1-2H3
    • InChI Key: DRTXQTMTWPIHLI-UHFFFAOYSA-N
    • SMILES: O1C(C(C)(CC)CC1)=O

Computed Properties

  • Exact Mass: 128.08376
  • Monoisotopic Mass: 128.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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